Cas no 4940-96-9 (6-(4-methyl-1-piperazinyl)-2,4-Pyrimidinediamine)

6-(4-methyl-1-piperazinyl)-2,4-Pyrimidinediamine structure
4940-96-9 structure
Product Name:6-(4-methyl-1-piperazinyl)-2,4-Pyrimidinediamine
CAS No:4940-96-9
MF:C9H16N6
MW:208.263540267944
CID:1112970
PubChem ID:753256
Update Time:2025-04-20

6-(4-methyl-1-piperazinyl)-2,4-Pyrimidinediamine Chemical and Physical Properties

Names and Identifiers

    • 6-(4-methyl-1-piperazinyl)-2,4-Pyrimidinediamine
    • 6-(4-Methylpiperazin-1-yl)pyrimidine-2,4-diamine
    • BDBM50304501
    • CCG-24528
    • AKOS000670805
    • VU0047515-1
    • CHEMBL473662
    • PD182755
    • 2,4-Pyrimidinediamine, 6-(4-methyl-1-piperazinyl)-
    • SCHEMBL2169898
    • 4940-96-9
    • UQN36XF25Z
    • Inchi: 1S/C9H16N6/c1-14-2-4-15(5-3-14)8-6-7(10)12-9(11)13-8/h6H,2-5H2,1H3,(H4,10,11,12,13)
    • InChI Key: RBHNSRTVBDSNLG-UHFFFAOYSA-N
    • SMILES: N1(C2C=C(N)N=C(N)N=2)CCN(C)CC1

Computed Properties

  • Exact Mass: 208.14364454g/mol
  • Monoisotopic Mass: 208.14364454g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 84.3Ų
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